Cas no 61937-85-7 (Phosphinous amide, N-ethyl-P,P-diphenyl-N-(1-phenylethyl)-, (S)-)

Phosphinous amide, N-ethyl-P,P-diphenyl-N-(1-phenylethyl)-, (S)- structure
61937-85-7 structure
Product Name:Phosphinous amide, N-ethyl-P,P-diphenyl-N-(1-phenylethyl)-, (S)-
CAS No:61937-85-7
MF:C22H24NP
MW:333.406426429749
CID:2188828
Update Time:2023-08-06

Phosphinous amide, N-ethyl-P,P-diphenyl-N-(1-phenylethyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

    • [Ethyl[(s)-1-phenylethyl ]amino]diphenylphosphine
    • RFZQRSJJXVNEJW-IBGZPJMESA-N
    • Phosphinous amide, N-ethyl-P,P-diphenyl-N-(1-phenylethyl)-, (S)-
    • [Ethyl[(S)-1-phenylethyl]amino]diphenylphosphine
    • N-Ethyl-p,p-diphenyl-N-(1-phenylethyl)phosphinous amide #
    • Inchi: 1S/C22H24NP/c1-3-23(19(2)20-13-7-4-8-14-20)24(21-15-9-5-10-16-21)22-17-11-6-12-18-22/h4-19H,3H2,1-2H3/t19-/m0/s1
    • InChI Key: RFZQRSJJXVNEJW-IBGZPJMESA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)N(CC)[C@@H](C)C1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 322
  • Topological Polar Surface Area: 3.2
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